Cas no 62599-44-4 (1H-Azepine, 1-(2,6-dimethyl-4-pyrimidinyl)hexahydro-)

• Product Name: 1H-Azepine, 1-(2,6-dimethyl-4-pyrimidinyl)hexahydro-
• CAS No: 62599-44-4
• MF: C₁₂H₁₉N₃
• MW: 205.299362421036
• CID: 438608
• PubChem ID: 71384790
• Update Time: 2025-04-19

1H-Azepine, 1-(2,6-dimethyl-4-pyrimidinyl)hexahydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine, 1-(2,6-dimethyl-4-pyrimidinyl)hexahydro-
• 1-(2,6-dimethylpyrimidin-4-yl)azepane
• 62599-44-4
• DTXSID50807041

• Inchi： 1S/C12H19N3/c1-10-9-12(14-11(2)13-10)15-7-5-3-4-6-8-15/h9H,3-8H2,1-2H3
• InChI Key： KEKRITZPNVMAJA-UHFFFAOYSA-N
• SMILES： N1(C2C=C(C)N=C(C)N=2)CCCCCC1

Computed Properties

• Exact Mass: 205.15807
• Monoisotopic Mass: 205.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29Ų

Experimental Properties

• PSA: 29.02